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Introduction
CC-90003 is a potent and irreversible inhibitor of extracellular signal-regulated kinases 1 and 2

(ERK1/2), key components of the mitogen-activated protein kinase (MAPK) signaling pathway.

[1] This pathway is frequently dysregulated in various cancers, making it a critical target for

therapeutic intervention. CC-90003 has demonstrated significant anti-proliferative activity in

preclinical models, particularly in tumors harboring BRAF and KRAS mutations.[2][3] It

selectively binds to ERK1/2 with IC50 values in the nanomolar range, leading to the inhibition

of downstream signaling and subsequent cell cycle arrest and apoptosis in cancer cells.[4]

These application notes provide detailed protocols for in vitro assays to evaluate the efficacy

and mechanism of action of CC-90003 in cell culture models.

Mechanism of Action
CC-90003 is an orally available, irreversible inhibitor that covalently binds to a cysteine residue

within the ATP binding site of ERK1 and ERK2.[4] This covalent modification prevents the

activation of ERK-mediated signal transduction pathways, which are crucial for tumor cell

proliferation, differentiation, and survival.[1] The inhibition of ERK1/2 phosphorylation disrupts
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the entire MAPK/ERK cascade, a central signaling pathway that integrates extracellular signals

to regulate a wide array of cellular processes.

Quantitative Data Summary
The following tables summarize the in vitro efficacy of CC-90003 across various parameters

and cell lines.

Table 1: Kinase Inhibitory Activity of CC-90003

Target IC50 (nM) Assay Type Reference

ERK1 10-20 Biochemical

ERK2 10-20 Biochemical

Table 2: Anti-proliferative Activity of CC-90003 in Cancer Cell Lines

Cell Line Cancer Type
Mutation
Status

GI50 (µM) Reference

HCT-116
Colorectal

Cancer
KRAS G13D < 1 [3]

A375 Melanoma BRAF V600E < 1 [2]

Various
BRAF-mutant

cancers
BRAF

< 1 (in 25 of 27

cell lines)
[3]

Various
KRAS-mutant

cancers
KRAS

< 1 (in 28 of 37

cell lines)
[3]

Signaling Pathway Diagram
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Caption: The MAPK/ERK signaling pathway and the inhibitory action of CC-90003.
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Experimental Protocols
Cell Viability Assay (3-Day Proliferation Assay)
This protocol is designed to assess the anti-proliferative effects of CC-90003 on cancer cell

lines.

Materials:

Cancer cell lines of interest

Complete cell culture medium

CC-90003 stock solution (in DMSO)

96-well clear-bottom black plates

CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

Plate reader with luminescence detection capabilities

Procedure:

Cell Seeding:

Trypsinize and count cells.

Seed 3,000 cells per well in 90 µL of complete medium in a 96-well plate.

Incubate overnight at 37°C in a 5% CO2 incubator.

Compound Treatment:

Prepare a serial dilution of CC-90003 in complete medium. A 9-point, 3-fold dilution series

is recommended. Include a DMSO vehicle control.

Add 10 µL of the diluted compound or vehicle to the respective wells.
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Establish a "Day 0" plate by adding a cell viability reagent to one plate immediately after

seeding to represent the initial cell number.

Incubation:

Incubate the treated plates for 72 hours at 37°C in a 5% CO2 incubator.

Data Acquisition:

Equilibrate the plate and the cell viability reagent to room temperature.

Add the cell viability reagent to each well according to the manufacturer's instructions.

Mix on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure luminescence using a plate reader.

Data Analysis:

Normalize the data to the DMSO control.

Calculate the GI50 (concentration for 50% growth inhibition) using appropriate software

(e.g., GraphPad Prism).

Apoptosis Assay (Annexin V/Propidium Iodide Staining)
This protocol detects apoptosis in cells treated with CC-90003 using flow cytometry.

Materials:

Cancer cell lines

Complete cell culture medium

CC-90003 stock solution (in DMSO)

6-well plates
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Annexin V-FITC Apoptosis Detection Kit

Propidium Iodide (PI) solution

1X Binding Buffer

Flow cytometer

Procedure:

Cell Treatment:

Seed cells in 6-well plates and allow them to adhere overnight.

Treat cells with various concentrations of CC-90003 and a DMSO vehicle control for the

desired time (e.g., 24, 48 hours).

Cell Harvesting:

Collect both adherent and floating cells.

Wash the cells twice with ice-cold PBS.

Staining:

Resuspend 1-5 x 10^5 cells in 100 µL of 1X Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Flow Cytometry:

Analyze the stained cells by flow cytometry within one hour.

Use unstained and single-stained controls for compensation and to set gates.
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Annexin V-positive, PI-negative cells are in early apoptosis. Annexin V-positive, PI-positive

cells are in late apoptosis or necrosis.

Western Blotting for ERK1/2 Phosphorylation
This protocol is used to determine the effect of CC-90003 on the phosphorylation status of

ERK1/2.

Materials:

Cancer cell lines

Complete cell culture medium

CC-90003 stock solution (in DMSO)

6-well plates

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2, and a loading

control (e.g., anti-β-actin).

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Imaging system

Procedure:
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Cell Lysis:

Treat cells with CC-90003 as required.

Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer.

Scrape the cells and collect the lysate.

Centrifuge to pellet cell debris and collect the supernatant.

Protein Quantification:

Determine the protein concentration of each lysate using a BCA assay.

SDS-PAGE and Transfer:

Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

Run the gel to separate the proteins by size.

Transfer the proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody (e.g., anti-phospho-ERK1/2) overnight

at 4°C.

Wash the membrane three times with TBST.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

Detection:

Incubate the membrane with ECL substrate.
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Capture the chemiluminescent signal using an imaging system.

Stripping and Re-probing:

To assess total ERK1/2 and the loading control, the membrane can be stripped and re-

probed with the respective primary antibodies.

Experimental Workflow Diagrams
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Caption: Workflow for the CC-90003 cell viability assay.
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Caption: Workflow for Western blot analysis of ERK phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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